Cas no 1490826-03-3 (1-(2,4-Difluorophenyl)-3-(propan-2-ylsulfanyl)propan-2-amine)

• Product name: 1-(2,4-Difluorophenyl)-3-(propan-2-ylsulfanyl)propan-2-amine
• CAS No: 1490826-03-3
• MF: C₁₂H₁₇F₂NS
• MW: 245.331888914108
• MDL: MFCD21167574
• CID: 5684512
• PubChem ID: 65131357

1-(2,4-Difluorophenyl)-3-(propan-2-ylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3-(propan-2-ylsulfanyl)propan-2-amine
• 1490826-03-3
• EN300-25739610
• AKOS014464599
• Benzeneethanamine, 2,4-difluoro-α-[[(1-methylethyl)thio]methyl]-
• 1-(2,4-Difluorophenyl)-3-(propan-2-ylsulfanyl)propan-2-amine

• MDL： MFCD21167574
• Inchi： 1S/C12H17F2NS/c1-8(2)16-7-11(15)5-9-3-4-10(13)6-12(9)14/h3-4,6,8,11H,5,7,15H2,1-2H3
• InChI Key： MQSPKEVXCUKFBY-UHFFFAOYSA-N
• SMILES： S(C(C)C)CC(CC1C=CC(=CC=1F)F)N

Computed Properties

• Exact Mass: 245.10497704g/mol
• Monoisotopic Mass: 245.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų
• XLogP3: 3

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 324.5±42.0 °C(Predicted)
• pka: 7.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives